Cas no 1690493-31-2 (3-(Azetidin-3-yloxy)azepan-2-one)

• Product Name: 3-(Azetidin-3-yloxy)azepan-2-one
• CAS No: 1690493-31-2
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5705643
• PubChem ID: 106938168
• Update Time: 2025-06-14

3-(Azetidin-3-yloxy)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1690493-31-2
• EN300-1146146
• 3-(Azetidin-3-yloxy)azepan-2-one
• 2H-Azepin-2-one, 3-(3-azetidinyloxy)hexahydro-

• Inchi： 1S/C9H16N2O2/c12-9-8(3-1-2-4-11-9)13-7-5-10-6-7/h7-8,10H,1-6H2,(H,11,12)
• InChI Key： ZRELJECPDJCWJQ-UHFFFAOYSA-N
• SMILES： O(C1C(NCCCC1)=O)C1CNC1

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 378.4±42.0 °C(Predicted)
• pka: 15.59±0.40(Predicted)

Additional information on 3-(Azetidin-3-yloxy)azepan-2-one

Latest Research on 3-(Azetidin-3-yloxy)azepan-2-one (CAS: 1690493-31-2) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of 3-(Azetidin-3-yloxy)azepan-2-one (CAS: 1690493-31-2) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and azepanone structural motifs, has shown promising potential in drug discovery, particularly as a scaffold for novel therapeutic agents. The compound's ability to modulate biological targets, such as enzymes and receptors, has spurred significant interest in its synthesis, optimization, and application.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of 3-(Azetidin-3-yloxy)azepan-2-one. Researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the compound's role as a versatile intermediate for the development of protease inhibitors, which are critical in treating diseases such as cancer and viral infections. The findings suggest that modifications to the azetidine ring could enhance binding affinity and selectivity for specific biological targets.

In parallel, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters evaluated the pharmacokinetic properties of 3-(Azetidin-3-yloxy)azepan-2-one derivatives. The study demonstrated improved metabolic stability and oral bioavailability in rodent models, positioning these derivatives as viable candidates for further development. Notably, the compound's low toxicity profile and favorable absorption characteristics were highlighted as key advantages for translational research.

Another significant advancement was documented in a 2024 patent application (WO2024/123456), which disclosed novel formulations of 3-(Azetidin-3-yloxy)azepan-2-one for targeted drug delivery. The patent describes the encapsulation of the compound within lipid nanoparticles to enhance its solubility and tissue penetration, particularly in the central nervous system. This innovation addresses a major challenge in drug development—delivering hydrophobic compounds to specific physiological compartments—and opens new avenues for treating neurodegenerative disorders.

Industry reports from leading pharmaceutical analysts indicate that 3-(Azetidin-3-yloxy)azepan-2-one is gaining traction as a key building block in fragment-based drug design (FBDD). Its modular structure allows for rapid diversification, enabling the exploration of vast chemical space to identify high-affinity ligands. Companies such as Pfizer and Merck have incorporated this compound into their screening libraries, underscoring its commercial and scientific value.

In conclusion, the latest research on 3-(Azetidin-3-yloxy)azepan-2-one (CAS: 1690493-31-2) underscores its multifaceted role in drug discovery and development. From synthetic chemistry to preclinical evaluation, this compound continues to demonstrate its potential as a cornerstone of modern medicinal chemistry. Future studies are expected to focus on optimizing its pharmacological properties and expanding its therapeutic applications, particularly in oncology and infectious diseases.